methyl (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate
Overview
Description
Methyl (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate, or methyl 3,4-dihydroxycinnamate, is a naturally occurring phenolic compound found in many plants, including apples, grapes, onions, and tomatoes. It is a phenolic acid and is a precursor to a number of important plant hormones, including abscisic acid and jasmonic acid. In addition to its role in plant physiology, methyl 3,4-dihydroxycinnamate has been studied for its potential health benefits, including antioxidant, anti-inflammatory, and antimicrobial activities.
Scientific Research Applications
Methyl 3,4-dihydroxycinnamate has been studied for its potential health benefits, including antioxidant, anti-inflammatory, and antimicrobial activities. In vitro studies have demonstrated that methyl 3,4-dihydroxycinnamate has strong antioxidant activity, scavenging reactive oxygen species and reducing lipid peroxidation. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha, and to reduce inflammation in animal models. In addition, methyl 3,4-dihydroxycinnamate has been shown to have antimicrobial activity against a number of bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.
Mechanism of Action
The exact mechanism of action of methyl 3,4-dihydroxycinnamate is not yet fully understood. However, it is thought to act by scavenging reactive oxygen species, inhibiting the production of pro-inflammatory cytokines, and interfering with the activity of enzymes involved in bacterial growth and survival.
Biochemical and Physiological Effects
Methyl 3,4-dihydroxycinnamate has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that it has strong antioxidant activity, scavenging reactive oxygen species and reducing lipid peroxidation. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha, and to reduce inflammation in animal models. In addition, methyl 3,4-dihydroxycinnamate has been shown to have antimicrobial activity against a number of bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.
Advantages and Limitations for Lab Experiments
Methyl 3,4-dihydroxycinnamate is a relatively stable compound and can easily be synthesized from the corresponding cinnamic acid. This makes it an attractive compound for use in laboratory experiments. However, it is important to note that the exact mechanism of action of methyl 3,4-dihydroxycinnamate is not yet fully understood, and further research is needed to elucidate its effects on biochemical and physiological processes.
Future Directions
Further research is needed to better understand the exact mechanism of action of methyl 3,4-dihydroxycinnamate and its effects on biochemical and physiological processes. In addition, more studies are needed to investigate the potential health benefits of methyl 3,4-dihydroxycinnamate, including its antioxidant, anti-inflammatory, and antimicrobial activities. Furthermore, further research is needed to determine the optimal dosage and formulation of methyl 3,4-dihydroxycinnamate for use in clinical trials. Finally, further research is needed to investigate the potential synergistic effects of methyl 3,4-dihydroxycinnamate when used in combination with other compounds.
Synthesis Methods
Methyl 3,4-dihydroxycinnamate can be synthesized from the corresponding cinnamic acid by a series of chemical reactions. The first step is the conversion of cinnamic acid to the corresponding ester, which is then hydrolyzed to the corresponding alcohol. This alcohol is then reacted with an alkyl halide, such as methyl iodide, to form the methyl ester of the cinnamic acid. Finally, the methyl ester is hydrolyzed to produce methyl 3,4-dihydroxycinnamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate involves the protection of the hydroxyl groups on the phenyl ring, followed by the addition of a hydroxyl group to the propanoate side chain, and finally the deprotection of the phenyl ring hydroxyl groups.", "Starting Materials": [ "3,4-dihydroxybenzoic acid", "methyl 3-hydroxypropanoate", "dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "di-tert-butyl dicarbonate (Boc2O)", "triethylamine (TEA)", "acetic anhydride", "sodium borohydride (NaBH4)", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Protection of the phenyl ring hydroxyl groups with di-tert-butyl dicarbonate (Boc2O) and triethylamine (TEA)", "Addition of a hydroxyl group to the propanoate side chain with sodium borohydride (NaBH4) and acetic anhydride", "Deprotection of the phenyl ring hydroxyl groups with hydrochloric acid (HCl) and water", "Esterification of the resulting carboxylic acid with methyl alcohol (methanol) and DCC/DMAP as coupling agents", "Purification of the final product with ethyl acetate and recrystallization from methanol" ] } | |
CAS RN |
2227784-83-8 |
Molecular Formula |
C10H12O5 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
